4-{[benzyl(2-hydroxyethyl)amino]methyl}-2-methoxy-6-nitrophenol
Overview
Description
The compound is a derivative of nitrophenol, which is a phenolic compound that has a nitro group at the opposite position of the hydroxyl group on the benzene ring . It also contains a benzyl group and a 2-hydroxyethylamino group, which could potentially influence its reactivity and properties.
Synthesis Analysis
The synthesis of such a compound could potentially involve several steps, including nitration, amination, and methoxylation. Nitration of phenol can be achieved using dilute nitric acid . The amination could potentially be achieved through reactions with amines . The methoxy group could potentially be introduced through a Williamson ether synthesis or a similar reaction .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzene ring could potentially have resonance structures due to the presence of the nitro group .Chemical Reactions Analysis
The compound could potentially undergo a variety of reactions due to the presence of the nitro group, the benzyl group, and the 2-hydroxyethylamino group. For example, the nitro group could potentially be reduced to an amino group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the presence of the nitro group, the benzyl group, and the 2-hydroxyethylamino group. For example, nitrophenols are typically slightly yellow and crystalline .Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[[benzyl(2-hydroxyethyl)amino]methyl]-2-methoxy-6-nitrophenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O5/c1-24-16-10-14(9-15(17(16)21)19(22)23)12-18(7-8-20)11-13-5-3-2-4-6-13/h2-6,9-10,20-21H,7-8,11-12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIDXEMWWCDBATH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)[N+](=O)[O-])CN(CCO)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[Benzyl(2-hydroxyethyl)amino]methyl}-2-methoxy-6-nitrophenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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